Cas no 1421476-82-5 (2-({[1-(naphthalene-1-carbonyl)piperidin-4-yl]methyl}sulfanyl)pyridine)

• Product Name: 2-({[1-(naphthalene-1-carbonyl)piperidin-4-yl]methyl}sulfanyl)pyridine
• CAS No: 1421476-82-5
• MF: C₂₂H₂₂N₂OS
• MW: 362.487884044647
• CID: 5364712
• Update Time: 2025-05-19

2-({[1-(naphthalene-1-carbonyl)piperidin-4-yl]methyl}sulfanyl)pyridine Chemical and Physical Properties

Names and Identifiers

• naphthalen-1-yl-[4-(pyridin-2-ylsulfanylmethyl)piperidin-1-yl]methanone
• 2-({[1-(naphthalene-1-carbonyl)piperidin-4-yl]methyl}sulfanyl)pyridine

• Inchi： 1S/C22H22N2OS/c25-22(20-9-5-7-18-6-1-2-8-19(18)20)24-14-11-17(12-15-24)16-26-21-10-3-4-13-23-21/h1-10,13,17H,11-12,14-16H2
• InChI Key： HSVDQWYMCVZNRT-UHFFFAOYSA-N
• SMILES： C(C1=C2C(C=CC=C2)=CC=C1)(N1CCC(CSC2=NC=CC=C2)CC1)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines N-acylpiperidines N-benzoylpiperidines

Additional information on 2-({[1-(naphthalene-1-carbonyl)piperidin-4-yl]methyl}sulfanyl)pyridine

Comprehensive Overview of 2-({[1-(Naphthalene-1-carbonyl)piperidin-4-yl]methyl}sulfanyl)pyridine (CAS No. 1421476-82-5)

2-({[1-(Naphthalene-1-carbonyl)piperidin-4-yl]methyl}sulfanyl)pyridine, with the CAS number 1421476-82-5, is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound features a unique molecular structure combining a naphthalene moiety, a piperidine ring, and a pyridine group linked via a sulfanyl bridge. Its intricate design makes it a promising candidate for applications in drug discovery, particularly in targeting enzyme inhibition and receptor modulation.

Recent studies highlight the growing interest in heterocyclic compounds like 2-({[1-(Naphthalene-1-carbonyl)piperidin-4-yl]methyl}sulfanyl)pyridine due to their potential in treating neurological disorders and inflammatory conditions. Researchers are particularly intrigued by its ability to interact with G-protein-coupled receptors (GPCRs), a hot topic in modern pharmacology. The compound's naphthalene component is known for enhancing binding affinity, while the piperidine and pyridine segments contribute to metabolic stability—a critical factor in drug development.

From a synthetic chemistry perspective, the CAS 1421476-82-5 compound exemplifies advancements in cross-coupling reactions and sulfur-containing linker strategies. Its sulfanyl bridge offers a versatile handle for further functionalization, aligning with the trend toward click chemistry and fragment-based drug design. These attributes make it a valuable tool for medicinal chemists exploring structure-activity relationships (SAR).

In the context of AI-driven drug discovery, 2-({[1-(Naphthalene-1-carbonyl)piperidin-4-yl]methyl}sulfanyl)pyridine has been flagged in computational screenings for its drug-likeness and ADME properties. This aligns with frequent searches for "AI in pharmaceutical R&D" and "predictive modeling for small molecules." Its balanced lipophilicity and molecular weight (≈393.5 g/mol) position it within the desirable range for oral bioavailability, a key concern in modern therapeutics.

Environmental and regulatory perspectives also favor this compound, as it lacks reactive functional groups associated with toxicity risks. Its stability under ambient conditions makes it suitable for high-throughput screening—a trending topic in automated chemistry platforms. Furthermore, the absence of heavy metals or halogenated groups simplifies waste management, addressing growing industry focus on green chemistry principles.

Looking ahead, 1421476-82-5 represents a compelling case study in rational drug design. Its modular structure allows for derivatization to optimize target selectivity—a frequent search term among medicinal chemists. As research progresses, this compound may contribute to breakthroughs in personalized medicine, particularly in areas like neurodegeneration and immune modulation, where multi-target ligands are increasingly sought after.